Cas no 339017-59-3 (4-Chloro-2-(methylthio)-6-(pyrrolidin-1-yl)pyrimidine)

4-Chloro-2-(methylthio)-6-(pyrrolidin-1-yl)pyrimidine structure
339017-59-3 structure
Product Name:4-Chloro-2-(methylthio)-6-(pyrrolidin-1-yl)pyrimidine
CAS No:339017-59-3
MF:C9H12ClN3S
MW:229.729679107666
MDL:MFCD00973753
CID:302027
Update Time:2025-04-19

4-Chloro-2-(methylthio)-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(methylthio)-6-(pyrrolidin-1-yl)pyrimidine
    • 4-chloro-2-methylsulfanyl-6-pyrrolidin-1-ylpyrimidine
    • Pyrimidine,4-chloro-2-(methylthio)-6-(1-pyrrolidinyl)-
    • AC1LS9NH
    • ACMC-209i3q
    • ACT06431
    • ANW-27732
    • CTK4H1432
    • MolPort-001-758-283
    • SBB097514
    • MDL： MFCD00973753
    • Inchi： 1S/C9H12ClN3S/c1-14-9-11-7(10)6-8(12-9)13-4-2-3-5-13/h6H,2-5H2,1H3
    • InChI Key： VVDFPCMQZZEGAD-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=NC(=N1)SC)N1CCCC1

Computed Properties

  • Exact Mass: 229.04400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3

Experimental Properties

  • PSA: 54.32000
  • LogP: 2.51710

4-Chloro-2-(methylthio)-6-(pyrrolidin-1-yl)pyrimidine Security Information

  • Hazardous Material Identification： Xi

4-Chloro-2-(methylthio)-6-(pyrrolidin-1-yl)pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-(methylthio)-6-(pyrrolidin-1-yl)pyrimidine Pricemore >>

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